Cas no 1227585-38-7 (6-chloro-2-(chloromethyl)-3-fluoropyridine)

• Product Name: 6-chloro-2-(chloromethyl)-3-fluoropyridine
• CAS No: 1227585-38-7
• MF: C₆H₄Cl₂FN
• MW: 180.007062911987
• CID: 2618195
• PubChem ID: 72212826
• Update Time: 2025-06-15

6-chloro-2-(chloromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(chloromethyl)-3-fluoropyridine
• BS-52349
• AB71000
• 1227585-38-7
• F73944
• MFCD16608218

• Inchi： 1S/C6H4Cl2FN/c7-3-5-4(9)1-2-6(8)10-5/h1-2H,3H2
• InChI Key： CLTPFUHAMOIPAM-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(N=1)Cl)F

Computed Properties

• Exact Mass: 178.9704827g/mol
• Monoisotopic Mass: 178.9704827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-chloro-2-(chloromethyl)-3-fluoropyridine

Professional Introduction to 6-chloro-2-(chloromethyl)-3-fluoropyridine (CAS No: 1227585-38-7)

6-chloro-2-(chloromethyl)-3-fluoropyridine, a compound with the chemical identifier CAS No: 1227585-38-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The presence of both chloro and fluorine substituents, along with a chloromethyl group, makes this compound particularly intriguing for medicinal chemists and researchers.

The structural features of 6-chloro-2-(chloromethyl)-3-fluoropyridine contribute to its unique reactivity and potential applications. The chloro group at the 6-position and the fluorine atom at the 3-position introduce electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the chloromethyl group at the 2-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. Among these derivatives, 6-chloro-2-(chloromethyl)-3-fluoropyridine has shown promise in several preclinical studies.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and potentially treat associated conditions. The structural features of 6-chloro-2-(chloromethyl)-3-fluoropyridine make it a valuable scaffold for designing novel kinase inhibitors.

Recent research has highlighted the compound's potential in inhibiting tyrosine kinases, which are overactive in many cancer types. In vitro studies have shown that derivatives of 6-chloro-2-(chloromethyl)-3-fluoropyridine can effectively inhibit the activity of these kinases, leading to reduced cell proliferation and increased apoptosis in cancer cell lines. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The fluorine atom in the molecule is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluorinated pyridines are known to improve pharmacokinetic properties, making them more suitable for clinical use. The chloromethyl group also offers a versatile handle for further chemical modifications, allowing researchers to explore different analogs with tailored biological activities.

Moreover, 6-chloro-2-(chloromethyl)-3-fluoropyridine has been explored as a precursor in the synthesis of more complex drug candidates. Its reactivity with various nucleophiles allows for the introduction of additional functional groups, leading to molecules with enhanced potency and selectivity. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new therapies.

In conclusion, 6-chloro-2-(chloromethyl)-3-fluoropyridine (CAS No: 1227585-38-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing kinase inhibitors and other therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.